Cas no 2138518-54-2 (2,4-difluoro-3-(2-methylphenyl)aniline)

• Product Name: 2,4-difluoro-3-(2-methylphenyl)aniline
• CAS No: 2138518-54-2
• MF: C₁₃H₁₁F₂N
• MW: 219.22995018959
• CID: 6306961
• PubChem ID: 165607909
• Update Time: 2025-10-29

2,4-difluoro-3-(2-methylphenyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2,4-difluoro-3-(2-methylphenyl)aniline
• EN300-1141952
• 2138518-54-2

• Inchi： 1S/C13H11F2N/c1-8-4-2-3-5-9(8)12-10(14)6-7-11(16)13(12)15/h2-7H,16H2,1H3
• InChI Key： KDCLNPNZXSBNEG-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1C1C=CC=CC=1C)F)N

Computed Properties

• Exact Mass: 219.08595568g/mol
• Monoisotopic Mass: 219.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 2,4-difluoro-3-(2-methylphenyl)aniline

Comprehensive Overview of 2,4-Difluoro-3-(2-methylphenyl)aniline (CAS No. 2138518-54-2)

2,4-Difluoro-3-(2-methylphenyl)aniline (CAS No. 2138518-54-2) is a fluorinated aromatic amine derivative that has garnered significant attention in the fields of pharmaceutical intermediates, agrochemical synthesis, and material science. This compound, characterized by its unique molecular structure featuring two fluorine atoms and a 2-methylphenyl substituent, exhibits remarkable reactivity and versatility in organic synthesis. Its CAS number 2138518-54-2 serves as a critical identifier for researchers and manufacturers seeking high-purity reagents for specialized applications.

The growing demand for fluorinated compounds in drug discovery and crop protection chemicals has positioned 2,4-difluoro-3-(2-methylphenyl)aniline as a valuable building block. Recent studies highlight its potential in developing next-generation pharmaceuticals, particularly in the synthesis of kinase inhibitors and antibacterial agents. The compound's electron-withdrawing fluorine atoms enhance its ability to participate in cross-coupling reactions, making it a preferred choice for medicinal chemistry applications.

In the context of sustainable chemistry, researchers are exploring eco-friendly synthetic routes for 2138518-54-2 to align with green chemistry principles. The pharmaceutical industry's shift toward fluorine-containing drugs (which constitute ~30% of modern medications) further amplifies the relevance of this compound. Analytical techniques like HPLC purity testing and NMR characterization are essential for quality control, as even minor impurities can impact downstream applications in drug formulation.

From a material science perspective, the 2-methylphenyl moiety in 2,4-difluoro-3-(2-methylphenyl)aniline contributes to enhanced thermal stability when incorporated into polymeric materials. This has sparked interest in developing high-performance coatings and electronic materials with improved durability. The compound's crystallinity and solubility profile are frequently discussed in patent literature for specialty chemical formulations.

Safety considerations for handling 2138518-54-2 emphasize standard laboratory precautions rather than extreme hazards. Proper personal protective equipment (PPE) and ventilation systems are recommended during synthesis or purification processes. The compound's storage stability under inert atmospheres and moisture-sensitive nature are documented in technical datasheets from leading chemical suppliers.

Emerging applications in bioconjugation chemistry have revealed the amine group's utility for creating fluorescent probes and diagnostic reagents. The structure-activity relationship studies of similar fluorinated anilines suggest potential in PET radiopharmaceuticals, though specific research on CAS 2138518-54-2 remains an active area of investigation. Chromatographic methods for impurity profiling continue to evolve to meet GMP standards for pharmaceutical use.

The global market for fine chemicals containing difluorophenyl structures shows steady growth, with 2,4-difluoro-3-(2-methylphenyl)aniline being procured by contract research organizations and API manufacturers. Regulatory compliance with REACH and other chemical inventories ensures its availability for international research collaborations. Technical discussions often focus on optimizing yield improvement during scale-up while maintaining regioselectivity in subsequent derivatizations.

Recent patent analyses indicate innovative uses of this compound in OLED materials and liquid crystal displays, leveraging its electronic properties. The structure-property relationships of such fluorinated aromatics are frequently modeled using computational chemistry tools to predict performance in optoelectronic devices. This multidisciplinary relevance makes 2138518-54-2 a compelling subject for both industrial and academic research initiatives.